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Compound of Interest

Compound Name: Disperse blue 165:1

Cat. No.: B15557020

Comparative Adsorption of Disperse Blue 165:1
on Various Substrates

Disperse Blue 165:1, a common anthraquinone dye used in the textile industry, is a known
pollutant in wastewater. Its removal is crucial due to its persistence and potential environmental
impact.[1] Adsorption is a widely employed, effective, and economical method for removing
such dyes from aqueous solutions.[1] This guide provides a comparative analysis of the
adsorption of Disperse Blue 165:1 on different substrates, supported by experimental data.

Quantitative Data on Adsorption Performance

The efficiency of an adsorbent is primarily evaluated by its adsorption capacity. The table below
summarizes the maximum adsorption capacities of different materials for Disperse Blue dyes.
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Maximum
Adsorption Optimal
Adsorbent Dye ) . Reference
Capacity Conditions
(mglg)
) Disperse Blue Equilibrium time:
Chitosan 103.09 ] [2]
165 60 min
Disperse Blue Equilibrium time:
Phosphogypsum 6.79 ) [2]
165 30 min
Activated Carbon o )
) ) Equilibrium time:
(from Iraqi Date Disperse Blue 26  8.13 ) [3]
>20 min, pH: 7
Palm Seeds)
Cenospheres )
) Disperse Blue Temperature: 45
Activated Carbon 83.33 [4]

79:1

°C

Composites
Zeolite (from ) Not specified, but  pH: 5.68,

- Disperse Blue )
modified 291 95.23% removal Contact time: [5]
cenospheres) ' achieved 122 min
Poorly crystalline  Disperse Blue High (not

] - pH dependent [6]

hydroxyapatite SBL quantified)

Note: Direct comparative data for Disperse Blue 165:1 across all listed substrates is limited.

Data for other disperse blue dyes are included to provide a broader context of adsorbent

performance.

Experimental Protocols

The following is a generalized experimental protocol for a batch adsorption study, based on
common methodologies for investigating dye adsorption.[1][7]

1. Materials and Reagents:
e Adsorbate: Disperse Blue 165:1 dye.

e Adsorbent: The substrate of interest (e.g., chitosan, activated carbon).
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Deionized (DI) water.

Solutions of HCI and NaOH for pH adjustment.

. Preparation of Dye Solutions:

A stock solution of Disperse Blue 165:1 (e.g., 500 mg/L) is prepared by dissolving a known
mass of the dye in DI water.[1]

Working solutions of desired concentrations are prepared by diluting the stock solution.[7]

. Batch Adsorption Experiments:

A predetermined amount of the adsorbent is added to a fixed volume of the dye solution with
a known initial concentration in a series of flasks.[1][7]

The pH of the solutions is adjusted to the desired value.[7]

The flasks are then agitated in a shaker at a constant speed and temperature for a specified
duration to achieve equilibrium.[1][7]

At regular time intervals, samples are withdrawn.

. Analysis:

The adsorbent is separated from the solution by centrifugation or filtration.[1]

The concentration of the remaining dye in the supernatant is determined using a UV-Vis
spectrophotometer at the maximum absorbance wavelength (Amax) of Disperse Blue 165:1.

[1][8]
A calibration curve is used to correlate absorbance with concentration.[1]
. Data Analysis:

The amount of dye adsorbed per unit mass of adsorbent at equilibrium (qge, in mg/qg) is
calculated.
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» The percentage of dye removal is also determined.

e The experimental data is often fitted to various kinetic and isotherm models (e.g., pseudo-
first-order, pseudo-second-order, Langmuir, Freundlich) to understand the adsorption

mechanism.[1][2]

Experimental Workflow

The logical flow of a typical batch adsorption experiment is illustrated in the diagram below.

Preparation of Dye Solutions and Adsorbent

'

Batch Adsorption Experiment
(Varying parameters: pH, time, concentration, dose)

:

Sample Collection at Intervals

l

Separation of Adsorbent
(Centrifugation/Filtration)

l

Analysis of Residual Dye
(UV-Vis Spectrophotometry)

l

Data Processing and Modeling
(Kinetics and Isotherms)

Click to download full resolution via product page

Caption: Workflow for a typical batch adsorption study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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